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Compound of Interest

Compound Name: 9-(prop-2-yn-1-yl)-9H-carbazole

Cat. No.: B1267125 Get Quote

Technical Guide: 9-(prop-2-yn-1-yl)-9H-carbazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and a

generalized synthetic approach for 9-(prop-2-yn-1-yl)-9H-carbazole, a molecule of interest in

organic synthesis and materials science.

Core Compound Data
The fundamental molecular properties of 9-(prop-2-yn-1-yl)-9H-carbazole are summarized in

the table below. This data is essential for stoichiometric calculations, analytical

characterization, and interpretation of experimental results.

Property Value

Molecular Formula C₁₅H₁₁N[1][2][3]

Molecular Weight 205.26 g/mol [1]

Monoisotopic Mass 205.08914 Da[4]

Physical Form Solid[5]

CAS Number 4282-77-3[1][5]
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Experimental Protocols: A Generalized Approach
While specific, detailed experimental protocols are often proprietary or published within

subscription-based journals, a general and widely applicable method for the synthesis of 9-
(prop-2-yn-1-yl)-9H-carbazole is the N-alkylation of carbazole. This involves the reaction of

carbazole with a propargyl halide (e.g., propargyl bromide) in the presence of a base.

A typical laboratory procedure would follow these steps:

Reactant Preparation: Carbazole is dissolved in a suitable aprotic polar solvent, such as

dimethylformamide (DMF) or acetonitrile.

Deprotonation: A base is added to the solution to deprotonate the nitrogen atom of the

carbazole, forming a carbazolide anion. Common bases for this reaction include sodium

hydride (NaH), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).

Alkylation: Propargyl bromide (or a similar propargyl halide) is added to the reaction mixture.

The carbazolide anion acts as a nucleophile, attacking the electrophilic carbon of the

propargyl halide and displacing the bromide to form the N-C bond.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) until the starting material (carbazole) is consumed.

Workup: Once the reaction is complete, the mixture is typically quenched with water and

extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined,

washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed

under reduced pressure.

Purification: The crude product is then purified, most commonly by column chromatography

on silica gel, to yield the pure 9-(prop-2-yn-1-yl)-9H-carbazole.

Conceptual Diagrams
The following diagrams illustrate the logical relationships and a generalized workflow for the

synthesis of 9-(prop-2-yn-1-yl)-9H-carbazole.
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Figure 1: Logical relationship of compound properties.
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Figure 2: Generalized experimental workflow for synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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